Cas no 478029-80-0 (2-(Allylsulfanyl)[1]benzothieno[3,2-d]pyrimidin-4-ol)

• Product Name: 2-(Allylsulfanyl)[1]benzothieno[3,2-d]pyrimidin-4-ol
• CAS No: 478029-80-0
• MF: C₁₃H₁₀N₂OS₂
• MW: 274.361299991608
• CID: 5026511
• Update Time: 2023-08-25

2-(Allylsulfanyl)[1]benzothieno[3,2-d]pyrimidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 2-(allylsulfanyl)[1]benzothieno[3,2-d]pyrimidin-4-ol
• 2-(Allylsulfanyl)[1]benzothieno[3,2-d]pyrimidin-4-ol

• Inchi： 1S/C13H10N2OS2/c1-2-7-17-13-14-10-8-5-3-4-6-9(8)18-11(10)12(16)15-13/h2-6H,1,7H2,(H,14,15,16)
• InChI Key： WQIDWIVDERFOEE-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C2=C1C(NC(=N2)SCC=C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 397
• XLogP3: 3.6
• Topological Polar Surface Area: 95